![molecular formula C14H11NO2 B1239641 (E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one](/img/structure/B1239641.png)
(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one
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Overview
Description
3-(3-hydroxyphenyl)-1-(3-pyridinyl)-2-propen-1-one is a hydroxycinnamic acid.
Scientific Research Applications
Hypocholesteremic Activity
(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one and its derivatives have been studied for their potential hypocholesteremic properties. Research by Kokosa et al. (1978) on dehydrative metabolites of related compounds indicated that they exhibited hypocholesteremic activity in rats, with compounds having relatively low estrogenicity (Kokosa, Sinsheimer, Wade, Drach, & Burckhalter, 1978).
NMR Characteristics and Conformational Analysis
Zheng Jin-hong (2011) focused on the NMR spectral assignments and conformational analysis of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, providing significant insights into the structural and chemical characteristics of these compounds (Zheng Jin-hong, 2011).
Regioselective Synthesis
Raminelli, Liu, and Larock (2006) explored the regioselective synthesis of substituted 3-(2-hydroxyphenyl)pyridines, which are closely related to the compound . Their study demonstrated a transition-metal-free, one-step route for synthesizing these compounds, highlighting a significant advancement in the chemical synthesis of this class of compounds (Raminelli, Liu, & Larock, 2006).
Catalytic Functionalizations
Jadhav et al. (2014) described the catalytic 1,4-dioxo functionalizations of related compounds, demonstrating the impact of pyridine in altering reaction chemoselectivity. This study contributes to the understanding of the chemical behavior and potential applications of this compound in catalytic processes (Jadhav, Gawade, Vasu, Dateer, & Liu, 2014).
properties
Molecular Formula |
C14H11NO2 |
---|---|
Molecular Weight |
225.24 g/mol |
IUPAC Name |
(E)-3-(3-hydroxyphenyl)-1-pyridin-3-ylprop-2-en-1-one |
InChI |
InChI=1S/C14H11NO2/c16-13-5-1-3-11(9-13)6-7-14(17)12-4-2-8-15-10-12/h1-10,16H/b7-6+ |
InChI Key |
YWQFCRRNTSUDQK-VOTSOKGWSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)O)/C=C/C(=O)C2=CN=CC=C2 |
SMILES |
C1=CC(=CC(=C1)O)C=CC(=O)C2=CN=CC=C2 |
Canonical SMILES |
C1=CC(=CC(=C1)O)C=CC(=O)C2=CN=CC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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